AgNO3-catalyzed decarboxylative cross-coupling reaction: an approach to coenzyme Q†
New Journal of Chemistry Pub Date: 2020-05-12 DOI: 10.1039/D0NJ01497D
Abstract
An efficient and general method for the synthesis of coenzyme Q compounds through the activation of the 1,4-benzoquinone Csp2–H bond has been developed. This C–C bond formation reaction proceeds readily in an open flask by the direct cross-coupling reaction of coenzyme Q0 with commercially available aliphatic carboxylic acids utilizing AgNO3 as a catalyst and K2S2O8 as an oxidant in aqueous solution. This radical reaction is operationally simple and amenable to gram-scale synthesis.

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